Cas no 1893599-38-6 (3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl)

• Product Name: 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl
• CAS No: 1893599-38-6
• MF: C₁₂H₇BrClF
• MW: 285.539385080338
• CID: 4631034
• Update Time: 2025-05-19

3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4''-chloro-4-fluoro-1,1''-biphenyl
• 1,1'-Biphenyl, 3-bromo-4'-chloro-4-fluoro-
• 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl

• Inchi： 1S/C12H7BrClF/c13-11-7-9(3-6-12(11)15)8-1-4-10(14)5-2-8/h1-7H
• InChI Key： KPFYOZSEFPRRIM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=CC=C(F)C(Br)=C1

Additional information on 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl

Introduction to 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl (CAS No. 1893599-38-6)

3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl (CAS No. 1893599-38-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of biphenyl derivatives, which are characterized by a central carbon-carbon bond connecting two phenyl rings. The presence of bromine, chlorine, and fluorine substituents on the phenyl rings imparts specific chemical and physical properties that make this compound particularly interesting for various research and industrial purposes.

The molecular formula of 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl is C₁₂H₇BrClF, and its molecular weight is approximately 277.54 g/mol. The compound is a white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

In the realm of medicinal chemistry, 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel pharmaceutical agents targeting various diseases. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors against a specific enzyme implicated in cancer progression. The bromine substituent was found to enhance the binding affinity of the final product to the target enzyme, thereby improving its therapeutic efficacy.

Beyond medicinal applications, 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl has also shown promise in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials for electronic and optoelectronic devices. A 2021 study published in Advanced Materials demonstrated that this compound can be used as a dopant in organic semiconductors, significantly enhancing their electrical conductivity and stability. The presence of halogen substituents (bromine, chlorine, and fluorine) plays a crucial role in modulating the electronic structure and charge transport properties of these materials.

The synthesis of 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl typically involves multistep reactions starting from readily available starting materials. One common approach involves the Suzuki coupling reaction between 3-bromoanisole and 4-chloro-4'-fluorobenzeneboronic acid in the presence of a palladium catalyst. This method provides high yields and good regioselectivity, making it suitable for large-scale production. Another synthetic route involves the Ullmann coupling reaction between 3-bromobenzene and 4-chloro-4'-fluorobenzene using copper catalysts under high temperature conditions.

The safety and environmental impact of 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl are important considerations for its use in various applications. While it is not classified as a hazardous substance under current regulations, proper handling and disposal protocols should be followed to ensure workplace safety and environmental protection. Researchers are continually evaluating the long-term effects of this compound on human health and the environment to ensure its safe use.

In conclusion, 3-Bromo-4'-chloro-4-fluoro-1,1'-biphenyl (CAS No. 1893599-38-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for developing novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and optimize its synthesis methods, further solidifying its importance in these fields.